Cas no 874348-09-1 ({4-[Imino(methoxy)methyl]phenyl}boronic acid)

• Product Name: {4-[Imino(methoxy)methyl]phenyl}boronic acid
• CAS No: 874348-09-1
• MF: C₈H₁₀BNO₃
• MW: 178.980902194977
• CID: 2852169
• Update Time: 2023-08-10

{4-[Imino(methoxy)methyl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {4-[Imino(methoxy)methyl]phenyl}boronic acid

• Inchi： 1S/C8H10BNO3/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5,10-12H,1H3
• InChI Key： LNJQVGCOQUHWCP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(B(O)O)=CC=1)=N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 73.5